4-Chloro-2-hydroxybenzamide
Overview
Description
4-Chloro-2-hydroxybenzamide is a chemical compound with the molecular formula C7H6ClNO2 . It is also known by other names such as 4-Chlorobenzenehydroxamic acid, 4-Chloro-N-hydroxybenzamide, and Benzamide, 4-chloro-N-hydroxy- . The average mass of this compound is 171.581 Da .
Synthesis Analysis
The synthesis of 4-hydroxybenzamides and their salts has been discussed in a study . The study mentions the preparation of 4-hydroxybenzoyl chloride from 4-hydroxybenzoic acid. The target 4-hydroxybenzamides were prepared via the Schotten–Baumann reaction .Molecular Structure Analysis
The molecular structure of 4-Chloro-2-hydroxybenzamide consists of 7 carbon atoms, 6 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 2 oxygen atoms . The exact mass of this compound is 171.00900 .Scientific Research Applications
I have conducted a search to find scientific research applications for 4-Chloro-2-hydroxybenzamide. Below are some potential applications based on the available information:
Lipophilicity Analysis
This compound has been analyzed using RP-HPLC to determine its lipophilicity, which is an important property in drug design and pharmacokinetics .
Antimicrobial Activity
Derivatives of 4-Chloro-2-hydroxybenzamide have shown good activity against Gram-positive bacteria, indicating potential use in developing antimicrobial agents .
Synthesis of Derivatives
It serves as an intermediate in the synthesis of various derivatives with potential biological activities, such as antioxidant, thrombin-inhibitory, and anticancer properties .
Environmental Studies
The related compound 4-chloro-2-methylphenoxyacetic acid (MCPA) has been studied for its effects on soil microbiome, which could imply environmental monitoring and agricultural applications .
Chemical Intermediate
It is used as an essential intermediate for the synthesis of fenofibrate class of lipid-lowering drugs and Poly Ether Ketone (PEK), indicating its role in pharmaceutical and material science research .
Mechanism of Action
Target of Action
4-Chloro-2-hydroxybenzamide is a derivative of niclosamide, an anthelmintic drug .
Mode of Action
The mode of action of 4-Chloro-2-hydroxybenzamide is likely similar to that of niclosamide. Niclosamide works by killing tapeworms on contact . It is believed to uncouple the electron transport chain from ATP synthase, disrupting the creation of adenosine tri-phosphate (ATP), an essential molecule that supplies energy for metabolism . This disruption leads to the death of the tapeworms .
Biochemical Pathways
It’s known that niclosamide and its derivatives can down-regulate multiple pro-survival signaling pathways including wnt/β-catenin, pi3k/akt, mapk/erk, and stat3 . These pathways are crucial for cell survival and proliferation, so their inhibition can lead to reduced cell viability and potentially cell death .
Pharmacokinetics
It’s known that niclosamide has poor oral bioavailability, which limits its application . Future studies are needed to determine the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-Chloro-2-hydroxybenzamide and their impact on its bioavailability.
Result of Action
It’s known that niclosamide and its derivatives can induce cytotoxicity in human glioblastoma u-87 mg cells . This cytotoxicity corresponds with increased protein ubiquitination, ER stress, and autophagy . These effects can lead to cell death and potentially have anticancer effects .
properties
IUPAC Name |
4-chloro-2-hydroxybenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c8-4-1-2-5(7(9)11)6(10)3-4/h1-3,10H,(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXRFMWBOQWRGFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)O)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90547752 | |
Record name | 4-Chloro-2-hydroxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90547752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-hydroxybenzamide | |
CAS RN |
37893-37-1 | |
Record name | 4-Chloro-2-hydroxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90547752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-2-hydroxybenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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